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Compound of Interest

Compound Name: Dibenzyl phthalate

Cat. No.: B1670425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzyl phthalate (DBzP), a

diaryl phthalate used as a plasticizer. This document collates critical technical data, detailed

experimental protocols, and relevant biological pathway information to support research and

development activities.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for Dibenzyl phthalate.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 523-31-9 [1][2][3]

Molecular Formula C₂₂H₁₈O₄ [2][3]

Molecular Weight 346.38 g/mol [2][3]

Appearance White crystals [2]

Melting Point 40-42 °C [2]

Boiling Point 276-278 °C at 15 mmHg [2]

Water Solubility Insoluble [2]

Solubility in Other Solvents
Very soluble in alcohol, ether,

and chloroform
[2]

Table 2: Toxicological and Safety Information
Parameter Value Reference

GHS Hazard Classification Not classified as hazardous [3][4]

Safety Phrases

S22: Do not breathe

dustS24/25: Avoid contact with

skin and eyes

[2]

Storage
Store in a dry, cool, and well-

ventilated place
[4]

Disposal
Licensed chemical destruction

plant or controlled incineration
[4]

Experimental Protocols
Detailed methodologies for key experiments involving Dibenzyl phthalate are provided below.

Synthesis of Dibenzyl Phthalate
This protocol describes a method for the synthesis of Dibenzyl phthalate.
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Materials:

Phthalic acid

Benzyl alcohol

Diphenylphosphoric acid

Toluene

Ethyl acetate

Anhydrous sodium sulfate

Silica gel

Procedure:

Combine 4.15 g of phthalic acid, 5.947 g of benzyl alcohol, and 0.624 g of

diphenylphosphoric acid in a flask under a nitrogen atmosphere.

Add 50 ml of toluene to the mixture.

Reflux the mixture at 125°C for 9 hours, separating the water formed azeotropically using a

Dean-Stark apparatus.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to 25°C and quench with water.

Add 100 ml of ethyl acetate to the product mixture to form a biphasic system.

Separate the organic layer. Wash the aqueous layer twice with 50 ml of ethyl acetate.

Combine all organic layers, concentrate, and dry over anhydrous sodium sulfate to obtain

the crude product.

Purify the crude product using silica gel flash chromatography with a solvent system of 25%

ethyl acetate in hexane to yield pure Dibenzyl phthalate.
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Analytical Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a reverse-phase HPLC method for the analysis of Dibenzyl phthalate.

Instrumentation and Conditions:

Instrument: HPLC system with a UV detector.

Column: C18 column (e.g., 5 µm particle size).

Mobile Phase: A mixture of acetonitrile, methanol, and water (e.g., 38:38:24 v/v/v). For MS

compatibility, replace phosphoric acid with formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 239 nm.

Procedure:

Prepare standard solutions of Dibenzyl phthalate in a suitable solvent (e.g., methanol).

Prepare the sample by dissolving it in the mobile phase or a compatible solvent.

Inject the sample and standards onto the HPLC system.

Quantify the concentration of Dibenzyl phthalate by comparing the peak area of the sample

to the calibration curve generated from the standards.

Analytical Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol provides a general guideline for the analysis of Dibenzyl phthalate by GC-MS.

Instrumentation and Conditions:

Instrument: Gas chromatograph coupled to a mass spectrometer.
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Column: A suitable capillary column for phthalate analysis (e.g., DB-5ms).

Carrier Gas: Helium or Hydrogen.

Injection Mode: Splitless or pulsed splitless.

Temperature Program: Optimized for the separation of phthalates.

MS Ionization: Electron Impact (EI).

MS Mode: Scan or Selected Ion Monitoring (SIM).

Procedure:

Sample Preparation (Liquid-Liquid Extraction): a. Accurately weigh the sample into a glass

tube. b. Spike with an internal standard if necessary. c. Add an extraction solvent (e.g.,

hexane or a hexane/acetone mixture) and vortex or sonicate. d. Centrifuge to separate the

phases. e. Collect the organic layer and repeat the extraction. f. Combine the extracts and

concentrate under a stream of nitrogen.

Inject the prepared sample into the GC-MS system.

Identify Dibenzyl phthalate based on its retention time and mass spectrum.

Quantify using a calibration curve prepared from analytical standards.

In Vitro Assessment of Estrogenic Activity: Yeast
Estrogen Screen (YES) Assay
This protocol describes a method to evaluate the estrogenic activity of Dibenzyl phthalate
using a recombinant yeast screen.

Materials:

Recombinant yeast strain expressing the human estrogen receptor (ERα).

Yeast growth medium.
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17β-estradiol (E2) as a positive control.

Dibenzyl phthalate test solutions.

96-well microtiter plates.

Chromogenic substrate (e.g., CPRG).

Procedure:

Prepare serial dilutions of Dibenzyl phthalate and the E2 positive control in a suitable

solvent (e.g., ethanol).

In a 96-well plate, add the test compounds and E2 to the wells and allow the solvent to

evaporate.

Prepare a yeast culture and add it to the assay medium containing the chromogenic

substrate.

Dispense the yeast suspension into the wells of the 96-well plate.

Incubate the plate at 34°C for 48-52 hours.

Measure the absorbance at a specific wavelength to quantify the color change, which is

proportional to the estrogenic activity.

Compare the response of Dibenzyl phthalate to that of the E2 standard curve to determine

its relative estrogenic potency.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate key biological pathways and experimental workflows relevant

to Dibenzyl phthalate.
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Caption: Estrogen Receptor Signaling Pathway for Dibenzyl Phthalate.
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Analytical Workflow for Dibenzyl Phthalate
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Caption: General Analytical Workflow for Dibenzyl Phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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